N-[3-(aminocarbonyl)-5-benzyl-2-thienyl]-2-thiophenecarboxamide

• IUPAC Name: 5-benzyl-2-(thiophene-2-carbonylamino)thiophene-3-carboxamide
• InChI: InChI=1S/C17H14N2O2S2/c18-15(20)13-10-12(9-11-5-2-1-3-6-11)23-17(13)19-16(21)14-7-4-8-22-14/h1-8,10H,9H2,(H2,18,20)(H,19,21)
• InChI Key: VFHPIPPAFUUXFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC(=C(S2)NC(=O)C3=CC=CS3)C(=O)N
• Molecular Formula: C17H14N2O2S2
• Molecular Weight: 342.4 g/mol

Description

N-[3-(aminocarbonyl)-5-benzyl-2-thienyl]-2-thiophenecarboxamide is a compound belonging to the class of thiophene derivatives, which are known for their wide range of biological activities and chemical properties. Thiophene derivatives have been extensively studied for their potential in various applications, including their use in medicinal chemistry due to their structural and therapeutic diversity.

Synthesis Analysis

The synthesis of thiophene derivatives often involves multi-step chemical reactions starting from basic thiophene units. One common approach is the Gewald synthesis, which allows for the introduction of amino and carboxamide functionalities into the thiophene ring. This method has been employed to synthesize a broad array of thiophene derivatives with varied substituents, showcasing the versatility of thiophene chemistry in generating compounds with specific chemical properties (Gütschow et al., 1999).

Molecular Structure Analysis

The molecular structure of thiophene derivatives, including this compound, can be elucidated using various spectroscopic techniques such as NMR, IR, and mass spectrometry. X-ray crystallography provides detailed insights into the arrangement of atoms within the molecule, revealing the conformation of the thiophene rings and the positioning of substituent groups, which are crucial for understanding the compound's chemical reactivity and interactions with biological targets (Mabkhot et al., 2015).